4-[2-(2-carboxyethyl)-5-(2-thienyl)-1H-pyrrol-1-yl]benzoic acid

• IUPAC Name: 4-[2-(2-carboxyethyl)-5-thiophen-2-ylpyrrol-1-yl]benzoic acid
• InChI: InChI=1S/C18H15NO4S/c20-17(21)10-8-14-7-9-15(16-2-1-11-24-16)19(14)13-5-3-12(4-6-13)18(22)23/h1-7,9,11H,8,10H2,(H,20,21)(H,22,23)
• InChI Key: RISAHTSTFIWXOL-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC=C(N2C3=CC=C(C=C3)C(=O)O)CCC(=O)O
• Molecular Formula: C18H15NO4S
• Molecular Weight: 341.4 g/mol

Description

4-[2-(2-carboxyethyl)-5-(2-thienyl)-1H-pyrrol-1-yl]benzoic acid is a chemical compound that belongs to the family of pyrrole-containing molecules. It is commonly referred to as Cetilistat and is known for its potential therapeutic applications in the field of obesity and metabolic disorders. Cetilistat is a potent inhibitor of pancreatic lipase, an enzyme responsible for the breakdown of dietary fats.

Mechanism of Action

Cetilistat works by inhibiting the activity of pancreatic lipase, an enzyme responsible for the breakdown of dietary fats. This leads to a reduction in the absorption of dietary fats, resulting in weight loss. Cetilistat also inhibits the absorption of fat-soluble vitamins, such as vitamins A, D, E, and K, which can lead to deficiencies if not properly supplemented.
Biochemical and Physiological Effects:
Cetilistat has been shown to reduce body weight, body mass index, and waist circumference in clinical trials. It has also been shown to improve insulin sensitivity, reduce blood glucose levels, and improve lipid profiles in animal models. Cetilistat has been found to be well-tolerated and safe in clinical trials, with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

Cetilistat has several advantages for lab experiments, including its potent inhibitory activity against pancreatic lipase, its well-tolerated and safe profile, and its potential therapeutic applications in the treatment of obesity and related metabolic disorders. However, it also has limitations, including its potential to cause deficiencies in fat-soluble vitamins and its limited bioavailability.

Future Directions

There are several future directions for research on Cetilistat. One potential area of research is the development of more potent and selective inhibitors of pancreatic lipase. Another area of research is the development of formulations that can improve the bioavailability of Cetilistat. Additionally, further research is needed to determine the long-term safety and efficacy of Cetilistat in humans. Finally, there is a need for more studies to investigate the potential therapeutic applications of Cetilistat in the treatment of other metabolic disorders, such as diabetes and dyslipidemia.
Conclusion:
In conclusion, Cetilistat is a promising compound with potential therapeutic applications in the treatment of obesity and related metabolic disorders. It works by inhibiting the activity of pancreatic lipase, resulting in a reduction in the absorption of dietary fats. Cetilistat has been found to be well-tolerated and safe in clinical trials, with no significant adverse effects reported. However, further research is needed to determine the long-term safety and efficacy of Cetilistat in humans, as well as its potential therapeutic applications in other metabolic disorders.

Synthesis Methods

Cetilistat is synthesized using a multi-step process that involves the reaction of 2-thiophenecarboxylic acid with ethylene glycol to form the corresponding ester. The ester is then subjected to a reaction with 2-aminomethylpyrrole to form the desired compound. The reaction is carried out under carefully controlled conditions to ensure high yield and purity of the final product.

Scientific Research Applications

Cetilistat has been extensively studied for its potential therapeutic applications in the treatment of obesity and related metabolic disorders. It has been shown to be a potent inhibitor of pancreatic lipase, an enzyme responsible for the breakdown of dietary fats. This leads to a reduction in the absorption of dietary fats, resulting in weight loss. Cetilistat has also been shown to improve insulin sensitivity, reduce blood glucose levels, and improve lipid profiles in animal models.